Cas no 62261-53-4 (3-benzoyl-4-methoxyaniline)

• Product name: 3-benzoyl-4-methoxyaniline
• CAS No: 62261-53-4
• MF: C₁₄H₁₃NO₂
• MW: 227.25852
• MDL: MFCD16314230
• CID: 452011
• PubChem ID: 64424174

3-benzoyl-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-amino-2-methoxyphenyl)phenyl-
• (5-amino-2-methoxyphenyl)-phenylmethanone
• 3-benzoyl-4-methoxyaniline
• DTXSID90734761
• 62261-53-4
• (5-amino-2-methoxyphenyl)(phenyl)methanone
• EN300-344557
• AKOS013747235

• MDL： MFCD16314230
• Inchi： InChI=1S/C14H13NO2/c1-17-13-8-7-11(15)9-12(13)14(16)10-5-3-2-4-6-10/h2-9H,15H2,1H3
• InChI Key： CWBOUNYPCOGQQD-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)N)C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones